Cas no 198976-06-6 (Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers))

• Product Name: Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers)
• CAS No: 198976-06-6
• MF: C₂₁H₃₂O₁₁
• MW: 460.472187995911
• MDL: MFCD08063733
• CID: 908619
• PubChem ID: 71433639
• Update Time: 2025-05-28

Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers) Chemical and Physical Properties

Names and Identifiers

• dihydro-artemisinin glucuronide
• DIHYDRO ARTEMISININ B-D-GLUCURONIDE (MIXTURE OF ISOMERS)
• Dihydro Artemisinin β-D-Glucuronide
• Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers)
• Dihydro Artemisinin -D-Glucuronide (Mixture of Isomers)
• (3R,5aS,6R,8aS,9S,12R,12aS)-Decahydro-3,6,9-trimethyl- 3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl -D-Glucopyranosiduronic Acid
• (3R,5aS,6R,8aS,9S,12R,12aS)-Decahydro-3,6,9-trimethyl- 3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl b-D-Glucopyranosiduronic Acid
• 3,4,5-trihydroxy-6-[(1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-yl)oxy]oxane-2-carboxylic acid
• 198976-06-6
• 157468-39-8
• 12a-1'b-Dihydroartemisinin glucuronide
• J-012853
• AKOS025294836
• 1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadec-10-yl hexopyranosiduronic acid
• DTXSID50875346

• MDL： MFCD08063733
• Inchi： 1S/C21H32O11/c1-8-4-5-11-9(2)17(28-18-14(24)12(22)13(23)15(27-18)16(25)26)29-19-21(11)10(8)6-7-20(3,30-19)31-32-21/h8-15,17-19,22-24H,4-7H2,1-3H3,(H,25,26)
• InChI Key： ZPXMEOGHWWIMAF-UHFFFAOYSA-N
• SMILES： O1C23C4OC(C(C)C2CCC(C)C3CCC(C)(O1)O4)OC1C(C(C(C(C(=O)O)O1)O)O)O

Computed Properties

• Exact Mass: 460.19400
• Monoisotopic Mass: 460.19446183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 103-109°C
• Boiling Point: 634.5±55.0 °C at 760 mmHg
• Flash Point: 218.2±25.0 °C
• Solubility: Methanol, Water
• PSA: 153.37000
• LogP: 0.10320
• Vapor Pressure: 0.0±4.2 mmHg at 25°C

Dihydro Artemisinin β-D-Glucuronide (Mixture of Isomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)